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Compound of Interest

Compound Name: (1-Aminocyclohexyl)methanol

Cat. No.: B1268274

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, synthesis, and analysis of (1-Aminocyclohexyl)methanol, a valuable building
block in pharmaceutical and chemical research. This document is intended to serve as a
practical resource for scientists and professionals engaged in drug discovery and development.

Introduction

(1-Aminocyclohexyl)methanol (CAS No: 4313-56-8) and its hydrochloride salt (CAS No:
5460-68-4) are important bifunctional molecules incorporating both a primary amine and a
primary alcohol on a cyclohexane scaffold. This unique structural motif makes them useful
intermediates in the synthesis of a variety of compounds, including ligands for biological
targets, and as precursors for more complex molecular architectures.

Commercial Availability and Suppliers

(1-Aminocyclohexyl)methanol and its hydrochloride salt are commercially available from a
range of chemical suppliers. The products are typically offered in various purities and quantities
to suit different research and development needs. Below is a summary of representative
suppliers and their typical product specifications.

Table 1. Commercial Suppliers and Product Specifications for (1-Aminocyclohexyl)methanol
and its Hydrochloride Salt
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) Product CAS ] Available Physical
Supplier Purity .
Name Number Quantities Form
1-
) Aminocycloh
Sigma- 100 mg, 250 )
) exyl)methano  5460-68-4 >95%[1][2] Solid[1][2]
Aldrich I mg, 1 g[1]
hydrochloride
Santa Cruz (1-
) ) Research -
Biotechnolog aminocyclohe  4313-56-8 Grad Custom Not specified
rade
y xyl)methanol
1-
Hoffman Fine ~ Aminocycloh N N o
] 4313-56-8 Not Specified  Not Specified  Liquid[3]
Chemicals exyl)methano
I
1-
Aminocycloh
100 mg, 250 ]
Ambeed exyl)methano  5460-68-4 95%1] Solid[1]
| mg, 19
hydrochloride

Note: Availability, purity, and quantities are subject to change. Please refer to the suppliers'

websites for the most current information.

Physicochemical Properties

A summary of the key physicochemical properties of (1-Aminocyclohexyl)methanol is

provided below.

Table 2: Physicochemical Properties of (1-Aminocyclohexyl)methanol
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Property Value Reference
Molecular Formula C7H15NO [4]
Molecular Weight 129.20 g/mol [4]
CAS Number 4313-56-8 [4]
Appearance Pale yellow to colorless oil [3]
Boiling Point 111-115 °C at 13 Torr [3]
IUPAC Name (1-aminocyclohexyl)methanol [4]

VDPLLINNMXFNQX-
InChl Key [4]
UHFFFAOYSA-N

SMILES C1CCC(CC1)(CO)N [4]

Synthesis of (1-Aminocyclohexyl)methanol

A common and practical route for the synthesis of (1-Aminocyclohexyl)methanol involves the
reduction of 1-aminocyclohexanecarbonitrile. This precursor is readily available and can be
converted to the target amino alcohol in a high-yielding process.

Proposed Synthetic Pathway

The synthesis can be depicted by the following general scheme:
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Synthesis of (1-Aminocyclohexyl)methanol

Reducing Agent
(e.g., LiIAIH4 or H2/Catalyst)

1-Aminocyclohexanecarbonitrile

eduction

(2-Aminocyclohexyl)methanol

Click to download full resolution via product page

Caption: Synthetic route to (1-Aminocyclohexyl)methanol.

Experimental Protocol (Representative)

The following is a representative experimental protocol for the synthesis of (1-
Aminocyclohexyl)methanol based on the reduction of 1-aminocyclohexanecarbonitrile. This
protocol is for informational purposes and should be adapted and optimized based on
laboratory conditions and safety considerations.

Materials:

1-Aminocyclohexanecarbonitrile

Lithium aluminum hydride (LiAlIH4) or a suitable hydrogenation catalyst (e.g., Raney Nickel,
Palladium on carbon)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dry solvent for hydrogenation (e.g., methanol, ethanol)
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Hydrochloric acid (HCI) solution

Sodium hydroxide (NaOH) solution

Distilled water

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure (using LiAlHa4):

e Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser with a drying tube is set up in a fume hood. The
flask is flushed with an inert gas (e.g., nitrogen or argon).

e Reduction: A suspension of lithium aluminum hydride in anhydrous diethyl ether is placed in
the flask and cooled in an ice bath. A solution of 1-aminocyclohexanecarbonitrile in
anhydrous diethyl ether is added dropwise from the dropping funnel with stirring.

» Reaction Monitoring: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and then refluxed for several hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS).

o Work-up: After the reaction is complete, the flask is cooled in an ice bath. The excess LiAlHa
is carefully quenched by the slow, dropwise addition of water, followed by a 15% sodium
hydroxide solution, and then more water.

« |solation: The resulting precipitate is filtered off and washed with diethyl ether. The combined
organic filtrates are dried over anhydrous sodium sulfate.

 Purification: The solvent is removed under reduced pressure to yield the crude (1-
Aminocyclohexyl)methanol. The product can be further purified by vacuum distillation.

Procedure (Catalytic Hydrogenation):

e Reaction Setup: A solution of 1-aminocyclohexanecarbonitrile in a suitable solvent (e.g.,
methanol or ethanol) is placed in a hydrogenation vessel.
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e Hydrogenation: A catalytic amount of a suitable hydrogenation catalyst (e.g., Raney Nickel or
Pd/C) is added to the solution. The vessel is then placed in a hydrogenation apparatus and
pressurized with hydrogen gas. The reaction is stirred at room temperature or with gentle
heating until the theoretical amount of hydrogen is consumed.

o Work-up: The catalyst is removed by filtration through a pad of celite.

 Purification: The solvent is removed under reduced pressure, and the resulting (1-
Aminocyclohexyl)methanol can be purified by vacuum distillation.

Analytical Methods

Quality control and characterization of (1-Aminocyclohexyl)methanol can be performed using
standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Due to the lack of a strong chromophore, direct UV detection of (1-
Aminocyclohexyl)methanol by HPLC is challenging. Derivatization with a UV-active or
fluorescent tag is a common strategy for the analysis of amino alcohols.[5][6]

Table 3: Representative HPLC Method for Amino Alcohol Analysis (Post-Derivatization)
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Parameter Condition

Reversed-phase C18 column (e.g., 250 mm x
Column

4.6 mm, 5 um)

Gradient elution with a mixture of an aqueous
Mobile Phase buffer (e.g., phosphate or acetate buffer) and an

organic modifier (e.g., acetonitrile or methanol)

Derivatizing Agent

o-Phthaldialdehyde (OPA) with a chiral thiol for
enantiomeric separation, or other suitable

derivatizing agents.[6]

UV or Fluorescence detector set to the

Detection appropriate wavelength for the chosen
derivative
Flow Rate Typically 1.0 mL/min

Injection Volume

10-20 L

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable technique for the analysis of (1-Aminocyclohexyl)methanol, providing

information on both its purity and identity.

Table 4: Representative GC-MS Method for Amino Alcohol Analysis
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Parameter Condition

A polar capillary column suitable for the analysis

Column of amines and alcohols (e.g., a wax-type
column).[7]

Carrier Gas Helium at a constant flow rate.

Injector Temperature Typically 250 °C

A temperature gradient program, for example,

starting at a lower temperature (e.g., 60-80 °C)
Oven Program ) )
and ramping up to a higher temperature (e.qg.,

220-250 °C).
MS Detector Electron lonization (El) at 70 eV.
Mass Range 40-300 amu

Safety Information

(1-Aminocyclohexyl)methanol and its hydrochloride salt should be handled with appropriate
safety precautions in a well-ventilated laboratory fume hood. Users should consult the Safety
Data Sheet (SDS) provided by the supplier for detailed safety and handling information.

General Hazards:

o May be harmful if swallowed.

o Causes skin and eye irritation.
e May cause respiratory irritation.
Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of dust or vapors.
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e Avoid contact with skin and eyes.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the general workflow from synthesis to analysis of (1-

Aminocyclohexyl)methanol.
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Synthesis and Analysis Workflow
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Caption: General workflow for the synthesis and analysis.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1268274?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

(1-Aminocyclohexyl)methanol is a commercially available and synthetically accessible
building block with significant potential in drug discovery and chemical research. This technical
guide provides a foundational understanding of its procurement, synthesis, and analysis,
aiming to facilitate its use in the scientific community. Researchers should always adhere to
safe laboratory practices and consult relevant literature and safety documentation when
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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